Cas no 2172507-26-3 (3-(4-methanesulfonamidophenyl)benzoic acid)
3-(4-methanesulfonamidophenyl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-methanesulfonamidophenyl)benzoic acid
- 3-[4-(methylsulfonylamino)phenyl]benzoic acid
- CHEMBL4164533
- EN300-1586186
- 2172507-26-3
-
- Inchi: 1S/C14H13NO4S/c1-20(18,19)15-13-7-5-10(6-8-13)11-3-2-4-12(9-11)14(16)17/h2-9,15H,1H3,(H,16,17)
- InChI Key: DYJLEZXYMJHNOA-UHFFFAOYSA-N
- SMILES: S(C)(NC1C=CC(=CC=1)C1C=CC=C(C(=O)O)C=1)(=O)=O
Computed Properties
- Exact Mass: 291.05652907g/mol
- Monoisotopic Mass: 291.05652907g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 435
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 91.8Ų
3-(4-methanesulfonamidophenyl)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1586186-1.0g |
3-(4-methanesulfonamidophenyl)benzoic acid |
2172507-26-3 | 1g |
$0.0 | 2023-06-05 | ||
| Enamine | EN300-1586186-50mg |
3-(4-methanesulfonamidophenyl)benzoic acid |
2172507-26-3 | 50mg |
$1032.0 | 2023-09-24 | ||
| Enamine | EN300-1586186-100mg |
3-(4-methanesulfonamidophenyl)benzoic acid |
2172507-26-3 | 100mg |
$1081.0 | 2023-09-24 | ||
| Enamine | EN300-1586186-250mg |
3-(4-methanesulfonamidophenyl)benzoic acid |
2172507-26-3 | 250mg |
$1131.0 | 2023-09-24 | ||
| Enamine | EN300-1586186-500mg |
3-(4-methanesulfonamidophenyl)benzoic acid |
2172507-26-3 | 500mg |
$1180.0 | 2023-09-24 | ||
| Enamine | EN300-1586186-1000mg |
3-(4-methanesulfonamidophenyl)benzoic acid |
2172507-26-3 | 1000mg |
$1229.0 | 2023-09-24 | ||
| Enamine | EN300-1586186-2500mg |
3-(4-methanesulfonamidophenyl)benzoic acid |
2172507-26-3 | 2500mg |
$2408.0 | 2023-09-24 | ||
| Enamine | EN300-1586186-5000mg |
3-(4-methanesulfonamidophenyl)benzoic acid |
2172507-26-3 | 5000mg |
$3562.0 | 2023-09-24 | ||
| Enamine | EN300-1586186-10000mg |
3-(4-methanesulfonamidophenyl)benzoic acid |
2172507-26-3 | 10000mg |
$5283.0 | 2023-09-24 |
3-(4-methanesulfonamidophenyl)benzoic acid Related Literature
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
Additional information on 3-(4-methanesulfonamidophenyl)benzoic acid
3-(4-Methanesulfonamidophenyl)benzoic Acid: A Comprehensive Overview
3-(4-Methanesulfonamidophenyl)benzoic acid (CAS No. 2172507-26-3) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, also referred to as 4-methanesulfonamidophenyl benzoic acid, is a derivative of benzoic acid with a methanesulfonamide group attached to the para position of the phenyl ring. The structure of this compound is characterized by its benzoic acid core, which serves as a versatile platform for various chemical modifications and functionalizations.
The synthesis of 3-(4-methanesulfonamidophenyl)benzoic acid involves a series of well-established organic reactions, including nucleophilic substitution, coupling reactions, and oxidation processes. The methanesulfonamide group (-SO2NHMe) is introduced via a sulfonation reaction, which enhances the compound's stability and bioavailability. Recent studies have demonstrated that this group plays a critical role in modulating the compound's pharmacokinetic properties, making it an attractive candidate for drug development.
One of the most notable applications of 3-(4-methanesulfonamidophenyl)benzoic acid is in the field of medicinal chemistry. This compound has been extensively studied as a potential lead molecule for the development of anti-inflammatory agents, antioxidants, and neuroprotective drugs. Its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX), has been validated in multiple in vitro and in vivo models.
Recent advancements in computational chemistry have further elucidated the molecular mechanisms underlying the biological activity of 3-(4-methanesulfonamidophenyl)benzoic acid. Molecular docking studies have revealed that the compound exhibits strong binding affinity to several therapeutic targets, including COX-2, Nrf2, and NF-κB. These findings underscore its potential as a multi-target drug candidate, capable of addressing complex pathological conditions such as arthritis, neurodegenerative diseases, and oxidative stress-related disorders.
In addition to its pharmacological applications, 3-(4-methanesulfonamidophenyl)benzoic acid has also gained attention in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics, particularly in the development of semiconducting materials and sensors. Researchers have explored its ability to form self-assembled monolayers (SAMs) on various substrates, which could pave the way for innovative applications in nanotechnology.
From an environmental perspective, the biodegradability and eco-toxicological profile of 3-(4-methanesulfonamidophenyl)benzoic acid have been thoroughly investigated. Studies indicate that the compound exhibits low toxicity to aquatic organisms and undergoes rapid degradation under aerobic conditions, making it an environmentally friendly option for industrial and pharmaceutical applications.
In conclusion, 3-(4-methanesulfonamidophenyl)benzoic acid (CAS No. 2172507-26-3) is a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with its promising biological and electronic properties, positions it as a valuable asset in both academic research and industrial development. As ongoing research continues to uncover new insights into its potential uses, this compound is poised to make significant contributions to the advancement of science and technology.
2172507-26-3 (3-(4-methanesulfonamidophenyl)benzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)